molecular formula C20H17N3O6S B2754459 methyl 4-({[6-oxo-3-(phenylsulfonyl)pyridazin-1(6H)-yl]acetyl}amino)benzoate CAS No. 1105221-19-9

methyl 4-({[6-oxo-3-(phenylsulfonyl)pyridazin-1(6H)-yl]acetyl}amino)benzoate

Cat. No. B2754459
CAS RN: 1105221-19-9
M. Wt: 427.43
InChI Key: PXSPKLDOQNHAEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 4-({[6-oxo-3-(phenylsulfonyl)pyridazin-1(6H)-yl]acetyl}amino)benzoate” is a chemical compound with the molecular formula C20H17N3O6S. It is a derivative of benzoic acid, with a phenylsulfonyl group and a pyridazinone ring in its structure .


Molecular Structure Analysis

The molecular structure of this compound includes a benzoic acid moiety, a phenylsulfonyl group, and a pyridazinone ring . The molecular weight of this compound is 427.43.

Scientific Research Applications

Heterocyclic Compound Synthesis

  • Synthesis of Pyridazinone Derivatives

    Research has demonstrated the use of related compounds in the synthesis of pyridazinone derivatives, which have been evaluated as platelet aggregation inhibitors. These compounds show potential for therapeutic applications due to their ability to modulate platelet aggregation, a critical process in clot formation and cardiovascular diseases (Dal Piaz, Ciciani, & Giovannoni, 1996).

  • Antimicrobial Applications

    A study on heterocyclic compounds containing pyrazolo-[1,5-a]pyrimidine and imidazo[1,2-a]pyrimidin-2-amine derivatives, physically incorporated into polyurethane varnish and printing ink, showed very good antimicrobial effects. This suggests potential for these compounds to be used as antimicrobial coatings in various applications (El‐Wahab et al., 2015).

  • Synthesis of Fused Pyrimidinones

    Another study utilized methyl 2-benzoylamino-3-dimethylaminopropenoate as a reagent for preparing various derivatives of fused pyrimidinones. These compounds are of interest for their potential biological activities and applications in medicinal chemistry (Stanovnik et al., 1990).

Molecular Docking and Biological Activity

  • Molecular Docking Studies

    Synthesized compounds have been subjected to molecular docking studies to assess their potential as enzyme inhibitors, specifically targeting AChE and BChE enzymes. These enzymes are relevant in the context of Alzheimer's disease, suggesting the therapeutic potential of these compounds (Kausar et al., 2019).

  • Antimalarial and Antiviral Properties

    Compounds synthesized from similar sulfonamides have been investigated for their antimalarial activity and were also theorized for potential application against COVID-19 through computational calculations and molecular docking studies. This highlights the broad-spectrum potential of these compounds in combating infectious diseases (Fahim & Ismael, 2021).

Future Directions

The future directions for research on this compound could include further exploration of its potential pharmacological activities, as suggested by the activities observed for other pyridazine and pyridazinone derivatives . Additionally, more detailed studies on its physical and chemical properties, as well as its safety profile, would be beneficial.

properties

IUPAC Name

methyl 4-[[2-[3-(benzenesulfonyl)-6-oxopyridazin-1-yl]acetyl]amino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17N3O6S/c1-29-20(26)14-7-9-15(10-8-14)21-17(24)13-23-19(25)12-11-18(22-23)30(27,28)16-5-3-2-4-6-16/h2-12H,13H2,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PXSPKLDOQNHAEO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)S(=O)(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17N3O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 4-{2-[3-(benzenesulfonyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamido}benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.